Cas no 22539-94-2 (2-Propanone, 1-(2-phenylethoxy)-)

2-Propanone, 1-(2-phenylethoxy)- structure
22539-94-2 structure
Product Name:2-Propanone, 1-(2-phenylethoxy)-
CAS No:22539-94-2
MF:C11H14O2
MW:178.227663516998
CID:2836623
PubChem ID:12407544
Update Time:2024-03-01

2-Propanone, 1-(2-phenylethoxy)- Chemical and Physical Properties

Names and Identifiers

    • 2-Propanone, 1-(2-phenylethoxy)-
    • Inchi: 1S/C11H14O2/c1-10(12)9-13-8-7-11-5-3-2-4-6-11/h2-6H,7-9H2,1H3
    • InChI Key: PCDVHXYTWHJEAO-UHFFFAOYSA-N
    • SMILES: C(OCCC1=CC=CC=C1)C(=O)C

Computed Properties

  • Exact Mass: 178.099379685g/mol
  • Monoisotopic Mass: 178.099379685g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 5
  • Complexity: 148
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 26.3Ų
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